4-Chloro-3-methoxybenzamide
Overview
Description
4-Chloro-3-methoxybenzamide is an organic compound with the chemical formula C₈H₈ClNO₂ . It belongs to the class of benzamides, which are characterized by a carboxamido substituent attached to a benzene ring. The compound’s molecular weight is approximately 185.6 g/mol .
Synthesis Analysis
The synthesis of 4-Chloro-3-methoxybenzamide involves starting from either 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. The obtained products are purified, and their analysis is determined using techniques such as IR spectroscopy , ¹H NMR , ¹³C NMR , and elemental analysis .
Scientific Research Applications
1. Pharmacokinetic Properties
4-Chloro-3-methoxybenzamide (metoclopramide), has been studied for its pharmacokinetic properties, including bioavailability and bioequivalence in different formulations. Research indicates significant differences in maximum plasma levels among individuals, with rapid initial distribution and comparable elimination half-lives across various formulations (Block et al., 1981).
2. Molecular and Chemical Analysis
Studies on the molecular structure and intermolecular interactions of derivatives of 4-Chloro-3-methoxybenzamide, such as N-3-hydroxyphenyl-4-methoxybenzamide, have been conducted. These include investigations into their crystal structures, bonding characteristics, and dimerization effects (Karabulut et al., 2014).
3. Antibacterial Applications
Research into the antibacterial properties of derivatives of 3-Methoxybenzamide has shown their efficacy as inhibitors of bacterial cell division protein FtsZ, leading to the development of potent antistaphylococcal compounds with improved pharmaceutical properties (Haydon et al., 2010).
4. ADP-Ribosyltransferase Inhibition
3-Methoxybenzamide and its derivatives have been identified as inhibitors of ADP-ribosyltransferase, impacting cell division in Bacillus subtilis and affecting cell differentiation in vitro. This highlights its potential application in studying cellular mechanisms and therapeutic uses (Ohashi et al., 1999).
5. Metabolite Analysis
The metabolism of 4-Chloro-3-methoxybenzamide in biological systems has been extensively studied. Various metabolites and transformation products have been identified in different species, providing insights into the drug's metabolic pathways and potential environmental impact (Arita et al., 1970).
properties
IUPAC Name |
4-chloro-3-methoxybenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO2/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4H,1H3,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBRCAMYSBQMVSU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50706686 |
Source
|
| Record name | 4-Chloro-3-methoxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50706686 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-methoxybenzamide | |
CAS RN |
630121-76-5 |
Source
|
| Record name | 4-Chloro-3-methoxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50706686 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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